Cas no 319454-87-0 (Benzaldehyde,5-acetyl-2-fluoro-)

Benzaldehyde,5-acetyl-2-fluoro- is a fluorinated aromatic compound featuring both acetyl and aldehyde functional groups. Its molecular structure, incorporating a fluorine substituent at the 2-position and an acetyl group at the 5-position, enhances its reactivity and selectivity in organic synthesis. This compound is particularly valuable in pharmaceutical and agrochemical applications, where its unique electronic properties facilitate the development of complex intermediates. The presence of fluorine improves metabolic stability and bioavailability, making it a useful building block in drug discovery. Its high purity and well-defined structure ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other fine chemical processes.
Benzaldehyde,5-acetyl-2-fluoro- structure
319454-87-0 structure
Product Name:Benzaldehyde,5-acetyl-2-fluoro-
CAS No:319454-87-0
MF:C9H7FO2
MW:166.149086236954
CID:301256
PubChem ID:18668945
Update Time:2025-05-22

Benzaldehyde,5-acetyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,5-acetyl-2-fluoro-
    • 5-Acetyl-2-fluorobenzaldehyde
    • SCHEMBL1591300
    • ZMJLHRTZAMOCHQ-UHFFFAOYSA-N
    • DTXSID70595418
    • 2-fluoro-5-acetylbenzaldehyde
    • 319454-87-0
    • Benzaldehyde, 5-acetyl-2-fluoro- (9CI)
    • Inchi： 1S/C9H7FO2/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-5H,1H3
    • InChI Key： ZMJLHRTZAMOCHQ-UHFFFAOYSA-N
    • SMILES： FC1C=CC(C(C)=O)=CC=1C=O

Computed Properties

  • Exact Mass: 166.04301
  • Monoisotopic Mass: 166.04300762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

Benzaldehyde,5-acetyl-2-fluoro- Pricemore >>

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Benzaldehyde,5-acetyl-2-fluoro- Suppliers

Amadis Chemical Company Limited
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(CAS:319454-87-0)Benzaldehyde,5-acetyl-2-fluoro-
Order Number:A1214284
Stock Status:in Stock
Quantity:1g/500mg/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:35
Price ($):613/447/322
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:319454-87-0)Benzaldehyde,5-acetyl-2-fluoro-
A1214284
Purity:99%/99%/99%
Quantity:1g/500mg/250mg
Price ($):613/447/322
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